ethyl 1-[4-(benzyloxy)benzyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-phenylmethoxyphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C22H27NO3/c1-2-25-22(24)20-9-6-14-23(16-20)15-18-10-12-21(13-11-18)26-17-19-7-4-3-5-8-19/h3-5,7-8,10-13,20H,2,6,9,14-17H2,1H3
• InChI Key: ITIJJDJOKWSMDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H27NO3
• Molecular Weight: 353.5 g/mol

Description

Ethyl 1-[4-(benzyloxy)benzyl]-3-piperidinecarboxylate, commonly known as EBPC, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a range of biochemical and physiological effects, which make it a promising candidate for further research. In

Scientific Research Applications

EBPC has been studied for its potential therapeutic applications in a variety of areas, including neuroscience, cancer research, and drug development. In neuroscience, EBPC has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, EBPC has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. In drug development, EBPC has been studied as a potential scaffold for the development of new drugs.

Mechanism of Action

The exact mechanism of action of EBPC is not fully understood, but it is believed to interact with a variety of cellular targets. EBPC has been shown to interact with ion channels, receptors, and enzymes, which may contribute to its diverse range of effects.
Biochemical and Physiological Effects:
EBPC has been shown to have a range of biochemical and physiological effects. In neuroscience, EBPC has been shown to protect neurons from oxidative stress and may enhance cognitive function. In cancer research, EBPC has been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, EBPC has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of EBPC is its diverse range of effects, which make it a promising candidate for further research in a variety of areas. However, one of the limitations of EBPC is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on EBPC. One area of interest is the development of new drug therapies based on the structure of EBPC. In addition, further research is needed to fully understand the mechanism of action of EBPC and its potential therapeutic applications. Finally, the development of new methods for synthesizing and administering EBPC may help to overcome some of the limitations associated with this compound.

Synthesis Methods

EBPC can be synthesized using a multi-step process involving the reaction of piperidine with benzyl chloride, followed by the reaction of the resulting compound with 4-(benzyloxy)benzaldehyde. The final step involves the esterification of the resulting compound with ethyl alcohol to yield EBPC.